![molecular formula C22H28N4O3 B2570972 2-{4-[4-(2-methoxyphenyl)piperazin-1-yl]butyl}-2H,3H,4H-pyrido[3,2-b][1,4]oxazin-3-one CAS No. 1263386-36-2](/img/structure/B2570972.png)
2-{4-[4-(2-methoxyphenyl)piperazin-1-yl]butyl}-2H,3H,4H-pyrido[3,2-b][1,4]oxazin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a metabolite of a mixed disulfide S-(N,N-diethyldithiocarbamoyl)-N-acetyl-L-cysteine, an antimutagenic mixed disulfide from disulfiram . It contains a methoxyphenylpiperazine moiety , which has been found to inhibit the reuptake and induce the release of monoamine neurotransmitters .
Scientific Research Applications
Structural and Computational Analysis
Crystal Structure Studies and Computational Insights
The synthesis and structural analysis of novel piperazine derivatives, which include compounds related to the specified chemical structure, have been thoroughly investigated. The computational density functional theory (DFT) calculations alongside crystal structure analysis via X-ray diffraction have provided insights into the reactive sites for electrophilic and nucleophilic nature of these molecules, indicating potential for further chemical modifications and applications in medicinal chemistry and drug design (Kumara et al., 2017).
Biological Activity and Pharmacological Potential
Antimicrobial and Antioxidant Activities
Research into piperazine derivatives has demonstrated their potential in antimicrobial and antioxidant activities. The antimicrobial activity against various microorganisms and the antioxidant capacity measured by various assays indicate the therapeutic potential of these compounds in treating infections and oxidative stress-related conditions (Bektaş et al., 2007), (Mallesha et al., 2014).
Anticancer Activities
Certain piperazine derivatives have been evaluated for their anticancer properties, demonstrating activities against human cancer cell lines. These findings suggest a potential application in cancer therapy, warranting further investigation into their mechanism of action and therapeutic efficacy (Mahmoud et al., 2017).
Molecular Mechanisms and Drug Design
Mechanistic Insights and Drug Design
The structural features of piperazine derivatives allow for extensive studies on their interaction with biological targets, offering mechanistic insights that are crucial for drug design. The synthesis and biological evaluation of these compounds, including binding affinity to receptors and enzymatic targets, highlight their potential as lead compounds for the development of new therapeutic agents (Parveen et al., 2017).
Mechanism of Action
Target of Action
The primary target of the compound 2-{4-[4-(2-methoxyphenyl)piperazin-1-yl]butyl}-2H,3H,4H-pyrido[3,2-b][1,4]oxazin-3-one is the alpha1-adrenergic receptors (α1-ARs) . These receptors are a class of G-protein-coupled receptors (GPCRs) and are associated with numerous neurodegenerative and psychiatric conditions .
Mode of Action
The compound interacts with its target, the α1-ARs, by binding to them . This interaction can lead to changes in the receptor’s function, affecting the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate .
Biochemical Pathways
The compound’s interaction with α1-ARs affects the adrenergic signaling pathway . This pathway is involved in the contraction of smooth muscles, among other functions .
Pharmacokinetics
The compound’s absorption, distribution, metabolism, and excretion (ADME) properties have been studied using in silico docking and molecular dynamics simulations . These studies have identified promising lead compounds that exhibit an acceptable pharmacokinetic profile .
Result of Action
The molecular and cellular effects of the compound’s action include changes in the function of α1-ARs and the downstream effects on the adrenergic signaling pathway . These changes can have therapeutic potential for the treatment of various neurological conditions .
properties
IUPAC Name |
2-[4-[4-(2-methoxyphenyl)piperazin-1-yl]butyl]-4H-pyrido[3,2-b][1,4]oxazin-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N4O3/c1-28-18-8-3-2-7-17(18)26-15-13-25(14-16-26)12-5-4-9-20-22(27)24-21-19(29-20)10-6-11-23-21/h2-3,6-8,10-11,20H,4-5,9,12-16H2,1H3,(H,23,24,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYDMXXPIAQQDDS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)CCCCC3C(=O)NC4=C(O3)C=CC=N4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{4-[4-(2-methoxyphenyl)piperazin-1-yl]butyl}-2H,3H,4H-pyrido[3,2-b][1,4]oxazin-3-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.